Cas no 1247732-24-6 (5-(oxolan-2-yl)-1,3-oxazole-4-carboxylic acid)

• Product Name: 5-(oxolan-2-yl)-1,3-oxazole-4-carboxylic acid
• CAS No: 1247732-24-6
• MF: C₈H₉NO₄
• MW: 183.161362409592
• CID: 4580600
• Update Time: 2025-05-25

5-(oxolan-2-yl)-1,3-oxazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-(Oxolan-2-yl)-1,3-oxazole-4-carboxylic acid
• 5-(Tetrahydro-furan-2-yl)-oxazole-4-carboxylic acid
• 4-Oxazolecarboxylic acid, 5-(tetrahydro-2-furanyl)-
• 5-(oxolan-2-yl)-1,3-oxazole-4-carboxylic acid

• Inchi： 1S/C8H9NO4/c10-8(11)6-7(13-4-9-6)5-2-1-3-12-5/h4-5H,1-3H2,(H,10,11)
• InChI Key： ZLZBXGNDIVSVBY-UHFFFAOYSA-N
• SMILES： O1C(C2CCCO2)=C(C(O)=O)N=C1

Experimental Properties

• Density: 1.4±0.1 g/cm3
• Melting Point: 125-127 °C
• Boiling Point: 349.6±42.0 °C at 760 mmHg
• Flash Point: 165.2±27.9 °C
• Vapor Pressure: 0.0±0.8 mmHg at 25°C

5-(oxolan-2-yl)-1,3-oxazole-4-carboxylic acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 5-(oxolan-2-yl)-1,3-oxazole-4-carboxylic acid

Recent Advances in the Study of 5-(Oxolan-2-yl)-1,3-oxazole-4-carboxylic Acid (CAS: 1247732-24-6)

The compound 5-(oxolan-2-yl)-1,3-oxazole-4-carboxylic acid (CAS: 1247732-24-6) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This heterocyclic compound, characterized by its unique oxazole and tetrahydrofuran (oxolane) moieties, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, biological activity, and potential as a scaffold for drug development, particularly in the areas of anti-inflammatory, antimicrobial, and anticancer therapies.

One of the key breakthroughs in the synthesis of 5-(oxolan-2-yl)-1,3-oxazole-4-carboxylic acid involves a multi-step process that ensures high yield and purity. Researchers have optimized the reaction conditions to incorporate the oxolane ring into the oxazole backbone, leveraging modern catalytic techniques such as palladium-catalyzed cross-coupling reactions. These advancements have not only improved the scalability of the synthesis but also enabled the exploration of structural analogs with enhanced pharmacological properties.

In terms of biological activity, recent in vitro and in vivo studies have demonstrated that 5-(oxolan-2-yl)-1,3-oxazole-4-carboxylic acid exhibits notable inhibitory effects on specific enzymatic targets. For instance, it has been shown to modulate the activity of cyclooxygenase-2 (COX-2), a key enzyme in the inflammatory pathway, suggesting its potential as a non-steroidal anti-inflammatory drug (NSAID) candidate. Additionally, preliminary data indicate that this compound may interfere with bacterial cell wall synthesis, making it a promising lead for novel antimicrobial agents.

Further investigations into the mechanistic pathways of 5-(oxolan-2-yl)-1,3-oxazole-4-carboxylic acid have revealed its ability to induce apoptosis in certain cancer cell lines. This effect is mediated through the activation of intrinsic apoptotic pathways, including the upregulation of pro-apoptotic proteins such as Bax and caspase-3. These findings underscore the compound's potential as a chemotherapeutic agent, particularly for cancers resistant to conventional treatments.

Despite these promising results, challenges remain in the clinical translation of 5-(oxolan-2-yl)-1,3-oxazole-4-carboxylic acid. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed through further preclinical studies. Researchers are currently exploring prodrug strategies and nanoparticle-based delivery systems to enhance the compound's pharmacokinetic profile.

In conclusion, 5-(oxolan-2-yl)-1,3-oxazole-4-carboxylic acid (CAS: 1247732-24-6) represents a versatile and pharmacologically active scaffold with broad therapeutic potential. Continued research into its synthesis, mechanism of action, and clinical applications will be critical in unlocking its full potential as a next-generation therapeutic agent. The integration of computational modeling and high-throughput screening techniques is expected to accelerate the discovery of optimized derivatives with improved efficacy and safety profiles.